Cas no 29996-04-1 ((z)-4-amino-4-oxobut-2-enoic Acid)

• Product Name: (z)-4-amino-4-oxobut-2-enoic Acid
• CAS No: 29996-04-1
• MF: C₄H₅NO₃
• MW: 115.087401151657
• CID: 1440885
• PubChem ID: 5280451
• Update Time: 2025-04-20

(z)-4-amino-4-oxobut-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• (z)-4-amino-4-oxobut-2-enoic Acid
• AKOS002845346
• (Z)-4-azanyl-4-oxidanylidene-but-2-enoic acid
• HY-128750
• (Z)-4-amino-4-keto-but-2-enoic acid
• Maleic monoamide
• 2-Butenoic acid, 4-amino-4-oxo-, (Z)-
• cis-butenedioic imide
• NSC3246
• UNII-MJS1DTX3X1
• CS-0102552
• CHEBI:29045
• DS-9731
• Q27104047
• MALEAMIC ACID
• Maleic acid monoamide
• SCHEMBL14359
• NS00043678
• 29996-04-1
• Maleamidic acid;Aminomaleic acid
• Acrylic acid, 3-carbamoyl-, (Z)-
• (2Z)-4-Amino-4-oxo-2-butenoic acid
• AI3-16135
• 250B244D-950A-4448-A06D-416DD2187E2D
• C01596
• 4-amino-4-oxo-2-butenoic acid
• 2-butenoic acid, 4-amino-4-oxo-, (2Z)-
• Maleamate
• FSQQTNAZHBEJLS-UPHRSURJSA-
• (2Z)-4-amino-4-oxobut-2-enoic acid
• A870113
• (Z)-4-amino-4-oxo-2-butenoic acid
• Z3006267143
• NSC-8155
• (Z)-3-carbamoyl acrylic acid
• NSC 8155
• (E)-3-carbamoylprop-2-enoic acid
• (2Z)-3-carbamoylprop-2-enoic acid
• EINECS 209-163-4
• MFCD00082354
• DTXSID301031738
• EN300-7275131
• (Z)-4-amino-4-oxobut-2-enoicacid
• SCHEMBL23151874
• s3330
• 557-24-4
• InChI=1/C4H5NO3/c5-3(6)1-2-4(7)8/h1-2H,(H2,5,6)(H,7,8)/b2-1-
• MALEAMIC ACID [MI]
• NSC-3246
• MJS1DTX3X1
• bmse000460

• Inchi： 1S/C4H5NO3/c5-3(6)1-2-4(7)8/h1-2H,(H2,5,6)(H,7,8)/b2-1-
• InChI Key： FSQQTNAZHBEJLS-UPHRSURJSA-N
• SMILES： OC(/C=C\C(N)=O)=O

Computed Properties

• Exact Mass: 115.02695
• Monoisotopic Mass: 115.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• PSA: 80.39
• LogP: -0.18720